Cas no 2137026-50-5 (tert-butyl N-[(2R)-1-(3,4-dihydro-2H-pyran-5-yl)-1-oxopropan-2-yl]carbamate)

• Product Name: tert-butyl N-[(2R)-1-(3,4-dihydro-2H-pyran-5-yl)-1-oxopropan-2-yl]carbamate
• CAS No: 2137026-50-5
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 6075549
• PubChem ID: 165468660
• Update Time: 2025-06-28

tert-butyl N-[(2R)-1-(3,4-dihydro-2H-pyran-5-yl)-1-oxopropan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2137026-50-5
• EN300-798684
• tert-butyl N-[(2R)-1-(3,4-dihydro-2H-pyran-5-yl)-1-oxopropan-2-yl]carbamate

• Inchi： 1S/C13H21NO4/c1-9(14-12(16)18-13(2,3)4)11(15)10-6-5-7-17-8-10/h8-9H,5-7H2,1-4H3,(H,14,16)/t9-/m1/s1
• InChI Key： NCAKNORLFQGILY-SECBINFHSA-N
• SMILES： O(C(N[C@H](C)C(C1=COCCC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-[(2R)-1-(3,4-dihydro-2H-pyran-5-yl)-1-oxopropan-2-yl]carbamate

tert-butyl N-[(2R)-1-(3,4-dihydro-2H-pyran-5-yl)-1-oxopropan-2-yl]carbamate (CAS No: 2137026-50-5)

The compound tert-butyl N-[(2R)-1-(3,4-dihydro-2H-pyran-5-yl)-1-oxopropan-2-yl]carbamate, with CAS number 2137026-50-5, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural properties and potential applications in various industries, particularly in the development of advanced materials and pharmaceuticals.

Recent studies have highlighted the importance of tert-butyl carbamates in enhancing the stability and bioavailability of drugs. The incorporation of a (3,4-dihydro-2H-pyran) ring within the molecular framework introduces additional complexity and functionality, making this compound a versatile building block for further chemical modifications.

The synthesis of this compound involves a multi-step process that includes the preparation of intermediate compounds such as tert-butyl alcohol and subsequent reactions to form the carbamate derivative. Researchers have optimized these steps to achieve higher yields and purities, ensuring that the compound meets stringent quality control standards required for its intended applications.

In terms of applications, this compound has shown promise in the development of novel drug delivery systems. Its ability to form stable complexes with various active pharmaceutical ingredients (APIs) makes it an ideal candidate for improving drug solubility and absorption rates in the human body.

Furthermore, recent advancements in computational chemistry have enabled scientists to predict the pharmacokinetic properties of this compound more accurately. By utilizing molecular modeling techniques, researchers can simulate how this compound interacts with biological systems, providing valuable insights into its potential therapeutic effects.

The integration of green chemistry principles into the synthesis of this compound has also been a focus of recent research efforts. By adopting environmentally friendly reaction conditions and minimizing waste generation, chemists are working towards making the production process more sustainable without compromising on product quality.

In conclusion, the compound tert-butyl N-[(2R)-1-(3,4-dihydro-2H-pyran